Phyllanthine-d3
Description
Phyllanthine-d3 is a deuterated analog of the natural alkaloid Phyllanthine, isolated from the plant Phyllanthus niruri. Its molecular formula is C₁₄H₁₄D₃NO₃, with a molecular weight of 250.31 g/mol . The compound is labeled with three deuterium atoms, which enhances its stability and utility in pharmacokinetic and metabolic studies. Clinically, this compound and related alkaloids have been explored for applications in poliomyelitis, amyotrophic lateral sclerosis (ALS), and chronic aplastic anemia, though detailed physicochemical data (e.g., solubility, melting point) remain unreported .
Properties
Molecular Formula |
C₁₄H₁₄D₃NO₃ |
|---|---|
Molecular Weight |
250.31 |
Synonyms |
(6S,10R,11aR,11bS)-9,10,11,11a-Tetrahydro-10-(methoxy-d3)-8H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one; (4β)-4-(Methoxy-d3)securinan-11-one; (-)-Phyllanthine-d3; 4-(Methoxy-d3)securinine; 4β-(Methoxy-d3)securinine; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Deuterated Compounds
Structural and Functional Analogues
Phyllanthine-d3 belongs to a class of deuterated alkaloids used to trace metabolic pathways and improve drug stability. Below is a comparative analysis with structurally or functionally related deuterated compounds:
Table 1: Comparative Analysis of this compound and Similar Deuterated Compounds
Key Research Findings
Analytical Utility :
- This compound lacks comprehensive analytical validation compared to Ecgonine methylester-D3.HCl and EDDP-D3.perchlorate, which have been rigorously characterized for accuracy, precision, and stability in mass spectrometry and chromatography .
- Ecgonine methylester-D3.HCl is widely used as an internal standard in forensic toxicology due to its high purity (>98%) and compatibility with cocaine metabolite detection .
Clinical vs. Forensic Applications :
- This compound is distinguished by its clinical focus on neurological and hematological disorders, whereas Ecgonine methylester-D3.HCl and EDDP-D3.perchlorate are primarily utilized in forensic and pharmacological research .
In contrast, EDDP-D3.perchlorate is marketed as a certified reference material with detailed specifications (e.g., solution concentrations, powder purity) .
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